Cas no 1258641-11-0 (1,6-dimethyl-4-(trifluoromethyl)-1H,2H,3H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-one)

• Product Name: 1,6-dimethyl-4-(trifluoromethyl)-1H,2H,3H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-one
• CAS No: 1258641-11-0
• MF: C₉H₁₂F₃N₃O
• MW: 235.206292152405
• CID: 4582864
• Update Time: 2025-05-20

1,6-dimethyl-4-(trifluoromethyl)-1H,2H,3H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethyl-4-(trifluoromethyl)-1H,2H,3H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-one
• 3H-Pyrazolo[3,4-b]pyridin-3-one, 1,2,4,5,6,7-hexahydro-1,6-dimethyl-4-(trifluoromethyl)-
• 1,6-dimethyl-4-(trifluoromethyl)-1H,2H,3H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-one

• Inchi： 1S/C9H12F3N3O/c1-4-3-5(9(10,11)12)6-7(13-4)15(2)14-8(6)16/h4-5,13H,3H2,1-2H3,(H,14,16)
• InChI Key： SCVOZUXQZCTDAL-UHFFFAOYSA-N
• SMILES： C12N(C)NC(=O)C=1C(C(F)(F)F)CC(C)N2

Additional information on 1,6-dimethyl-4-(trifluoromethyl)-1H,2H,3H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-one

Comprehensive Analysis of 1,6-dimethyl-4-(trifluoromethyl)-1H,2H,3H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-one (CAS No. 1258641-11-0)

The compound 1,6-dimethyl-4-(trifluoromethyl)-1H,2H,3H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-one (CAS No. 1258641-11-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core substituted with trifluoromethyl and methyl groups, makes it a versatile scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting kinase inhibitors, central nervous system (CNS) disorders, and metabolic diseases.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the trifluoromethyl group in 1,6-dimethyl-4-(trifluoromethyl)-1H,2H,3H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-one aligns with this trend, as it improves lipophilicity and binding affinity to biological targets. This compound is often explored in the context of fragment-based drug design (FBDD) and high-throughput screening (HTS), where its modular structure allows for rapid derivatization.

The synthesis of CAS No. 1258641-11-0 typically involves multi-step organic reactions, including cyclocondensation and N-alkylation strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical characterization using nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography confirms its structural integrity, making it a reliable candidate for further development.

From a pharmacological perspective, the pyrazolo[3,4-b]pyridine moiety is known to interact with adenosine receptors and phosphodiesterases (PDEs), which are critical in treating inflammatory diseases and neurodegenerative conditions. The 1,6-dimethyl substitution pattern further enhances selectivity, reducing off-target effects. This has sparked interest in its potential as a lead compound for personalized medicine and precision therapeutics.

Environmental and regulatory considerations are also paramount. The compound’s biodegradability and eco-toxicity profile are under scrutiny, aligning with the global push for green chemistry principles. Researchers are investigating catalytic methods to minimize waste during synthesis, addressing concerns about sustainable manufacturing.

In summary, 1,6-dimethyl-4-(trifluoromethyl)-1H,2H,3H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-one represents a promising intersection of medicinal chemistry and material science. Its adaptability to AI-driven drug discovery platforms and compatibility with bioisosteric replacement strategies underscore its relevance in modern research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing therapeutic innovation.